Cas no 167843-77-8 ((4-Amino-3-methylphenoxy)-acetic acid t-butyl ester)

• Product Name: (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester
• CAS No: 167843-77-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5915957
• PubChem ID: 23370016
• Update Time: 2025-05-25

(4-Amino-3-methylphenoxy)-acetic acid t-butyl ester Chemical and Physical Properties

Names and Identifiers

• EN300-6510185
• (4-amino-3-methylphenoxy)-acetic acid t-butyl ester
• XMPYMXGXSDAZMR-UHFFFAOYSA-N
• 167843-77-8
• tert-butyl 2-(4-amino-3-methylphenoxy)acetate
• SCHEMBL1731148
• (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester

• Inchi： 1S/C13H19NO3/c1-9-7-10(5-6-11(9)14)16-8-12(15)17-13(2,3)4/h5-7H,8,14H2,1-4H3
• InChI Key： XMPYMXGXSDAZMR-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC(=C(C)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester

Introduction to (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester (CAS No. 167843-77-8)

The compound (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester, with CAS number 167843-77-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of phenoxyacetic acid, which has been extensively studied for its potential applications in various industries, including agriculture and pharmaceuticals. The structure of this compound consists of a phenoxy group substituted with amino and methyl groups at positions 4 and 3, respectively, attached to an acetic acid moiety that is further esterified with a tert-butyl group.

The synthesis of (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester involves several steps, including the preparation of the phenoxy group and subsequent esterification. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more feasible for large-scale production. The compound's stability under various conditions has also been a topic of interest, particularly in its application as an intermediate in the synthesis of bioactive molecules.

One of the most promising applications of this compound lies in its potential as a precursor for herbicides. The phenoxyacetic acid derivatives are known for their ability to inhibit plant growth by interfering with hormone signaling pathways. Recent research has demonstrated that (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester can be effectively converted into active herbicidal agents, which exhibit high efficiency in controlling weeds without adversely affecting crop plants.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Studies have indicated that derivatives of phenoxyacetic acids can exhibit anti-inflammatory and anti-cancer properties. The presence of the amino group in this compound may enhance its bioactivity by providing additional sites for interaction with biological targets. Recent advancements in medicinal chemistry have enabled researchers to modify the structure of this compound to improve its pharmacokinetic properties, making it a promising candidate for drug development.

The tert-butyl ester group in (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester plays a crucial role in determining its physical and chemical properties. This group increases the molecule's lipophilicity, which is advantageous for certain applications where solubility is a critical factor. Furthermore, the ester group can be easily hydrolyzed under specific conditions, allowing for controlled release of the parent phenoxyacetic acid.

Recent studies have also explored the environmental impact of this compound and its derivatives. Understanding the biodegradation pathways and ecological effects is essential for ensuring sustainable use in agricultural and pharmaceutical applications. Researchers have reported that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in the environment.

In conclusion, (4-Amino-3-methylphenoxy)-acetic acid t-butyl ester (CAS No. 167843-77-8) is a versatile compound with significant potential across multiple industries. Its unique structure and properties make it an invaluable tool in both agricultural pest control and drug development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry and pharmacology.